Cas no 94260-09-0 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(propylamino)methyl]-)

• Product name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(propylamino)methyl]-
• CAS No: 94260-09-0
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• CID: 735373
• PubChem ID: 19046524

Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(propylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(propylamino)methyl]-
• 2,6-ditert-butyl-4-(propylaminomethyl)phenol
• 2,6-DI-TERT-BUTYL-4-[(PROPYLAMINO)METHYL]PHENOL
• 94260-09-0
• 3,5-di-t-butyl-4-hydroxybenzyl-n-propylamine
• SCHEMBL9124634
• DTXSID60597688
• AKOS008989556

• Inchi： InChI=1S/C18H31NO/c1-8-9-19-12-13-10-14(17(2,3)4)16(20)15(11-13)18(5,6)7/h10-11,19-20H,8-9,12H2,1-7H3
• InChI Key： LXKHQAHYRKLSQI-UHFFFAOYSA-N
• SMILES： CCCNCC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 277.240564612g/mol
• Monoisotopic Mass: 277.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 32.3Ų